N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide

• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-[4-methyl-3-(naphthalene-1-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H18N2O3/c1-15-11-12-17(24-23(27)21-10-5-13-28-21)14-20(15)25-22(26)19-9-4-7-16-6-2-3-8-18(16)19/h2-14H,1H3,(H,24,27)(H,25,26)
• InChI Key: QLWACLWJICRBBN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=CC4=CC=CC=C43

Description

N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide, also known as MN-24, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential medical applications. This compound belongs to a class of chemicals known as designer drugs, which are created in a laboratory to mimic the effects of traditional drugs.

Mechanism of Action

N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide is a cannabinoid receptor agonist, meaning that it binds to and activates cannabinoid receptors in the body. These receptors are found throughout the body and are involved in a variety of physiological processes, including pain sensation, inflammation, and immune function.
Biochemical and Physiological Effects:
N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to have immunomodulatory effects. Additionally, it has been shown to have anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. However, it also has some limitations, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are several future directions for research on N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide. One area of interest is its potential use in the treatment of pain and inflammation in humans. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide may have potential applications in the treatment of epilepsy and other neurological disorders.

Synthesis Methods

N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide is synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form 4-methyl-3-chlorobenzoic acid. This is then reacted with 1-naphthoyl chloride to form 4-methyl-3-(1-naphthoylamino)benzoic acid. Finally, this compound is reacted with furfurylamine to form N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide.

Scientific Research Applications

N-[4-methyl-3-(1-naphthoylamino)phenyl]-2-furamide has been studied for its potential medical applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models, making it a promising candidate for further research.